Cas no 496033-62-6 (1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]-
• CAS No: 496033-62-6
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 1534492
• PubChem ID: 732061
• Update Time: 2025-10-30

1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]-
• 3-{[(3-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• BBL008443
• MFCD03621535
• AKOS002350471
• AKOS002267728
• 3-[(3-methylbenzyl)thio]-1H-1,2,4-triazol-5-amine
• CS-0332000
• 3-[(3-methylbenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine
• 496033-62-6
• SR-01000299689
• SR-01000299689-1
• 3-[(3-methylphenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• VS-01916
• CHEMBL4129864
• 5-((3-Methylbenzyl)thio)-1H-1,2,4-triazol-3-amine
• STK210390

• Inchi： 1S/C10H12N4S/c1-7-3-2-4-8(5-7)6-15-10-12-9(11)13-14-10/h2-5H,6H2,1H3,(H3,11,12,13,14)
• InChI Key： QDHZUNGSZNAWMA-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 220.07846
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 67.59

Additional information on 1H-1,2,4-Triazol-3-amine, 5-[[(3-methylphenyl)methyl]thio]-

5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine (CAS No. 496033-62-6): A Comprehensive Overview

5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine (CAS No. 496033-62-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine.

Chemical Structure and Synthesis

The chemical structure of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine is characterized by a 1,2,4-triazole ring substituted with an amine group at the 3-position and a thioether group at the 5-position. The thioether moiety is derived from a (3-methylphenyl)methyl group, which imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves a multi-step process that includes the formation of the 1,2,4-triazole ring followed by functional group modifications.

One common synthetic route involves the reaction of a suitable nitrile with hydrazine to form the triazole ring. Subsequently, the thioether functionality can be introduced via an alkylation reaction using a (3-methylphenyl)methyl halide. This synthetic strategy allows for the preparation of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine in good yields and with high purity.

Biological Properties and Mechanisms of Action

5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine has been extensively studied for its biological activities. One of its key properties is its ability to modulate various biological targets. Recent research has shown that this compound exhibits potent antifungal activity against a range of fungal pathogens. The mechanism of action is believed to involve the disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development in oncology.

Pharmacological Applications and Clinical Trials

The pharmacological potential of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine has led to its evaluation in various preclinical and clinical studies. In preclinical models of fungal infections, this compound has shown efficacy in treating both superficial and systemic infections caused by Candida species and Aspergillus species. These findings have paved the way for further clinical investigations.

Clinical trials are currently underway to assess the safety and efficacy of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine in patients with refractory fungal infections. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These trials are expected to provide valuable insights into the therapeutic potential of this compound.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing novel antifungal agents. The researchers synthesized a series of derivatives with enhanced potency and selectivity against fungal pathogens.

In another study published in Cancer Research, scientists investigated the anticancer properties of 5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine. The results showed that this compound could effectively inhibit tumor growth in xenograft models by targeting multiple signaling pathways involved in cancer progression. These findings highlight the multifaceted nature of this compound and its potential as a dual-action therapeutic agent.

Conclusion

5-[[(3-Methylphenyl)methyl]thio]-1H-1,2,4-Triazol-3-amine (CAS No. 496033-62-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and mechanism of action make it an attractive candidate for further development in both antifungal and anticancer therapies. Ongoing research and clinical trials are expected to provide more insights into its safety and efficacy profiles. As our understanding of this compound continues to grow, it holds great promise for addressing unmet medical needs in various disease areas.